3-cyclobutyl-1H-pyrazole-4-sulfonyl chloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-cyclobutyl-1H-pyrazole-4-sulfonyl chloride is a chemical compound with the CAS Number: 1933652-50-6 . It has a molecular weight of 220.68 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H9ClN2O2S/c8-13(11,12)6-4-9-10-7(6)5-2-1-3-5/h4-5H,1-3H2,(H,9,10) .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, pyrazoles in general can undergo a variety of reactions. For example, they can participate in cross-dehydrogenation reactions to form the C–S bond in the pyrazole ring .Physical and Chemical Properties Analysis
This compound is a compound with a molecular weight of 220.68 . Unfortunately, other specific physical and chemical properties such as melting point, boiling point, and density are not available in the resources.Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
Research has shown the utility of sulfonyl chloride derivatives in the selective synthesis of heterocyclic sulfonyl chlorides, sulfonyl fluorides, and sulfonamides. A study demonstrated the development of a 3-step parallel medicinal chemistry protocol for the synthesis of pyrazole-4-sulfonamides, highlighting the efficiency of such compounds in synthesizing a range of heterocyclic derivatives with potential medicinal applications (Tucker et al., 2015).
Catalysis and Organic Synthesis
Sulfonyl chlorides, including derivatives similar to 3-cyclobutyl-1H-pyrazole-4-sulfonyl chloride, have been used as catalysts in organic synthesis. For example, novel ionic liquids containing sulfonyl chloride groups have been synthesized and employed as efficient, homogeneous, and reusable catalysts for various organic transformations, such as the tandem Knoevenagel–Michael reaction, demonstrating their versatility in synthesizing bioactive molecules (Moosavi-Zare et al., 2013).
Antimicrobial Applications
Sulfonyl chloride derivatives have been synthesized for potential use as antimicrobial agents. One study aimed at the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety for antimicrobial applications, showcasing the relevance of sulfonyl chloride derivatives in developing new antimicrobial agents (Darwish et al., 2014).
Safety and Hazards
Properties
IUPAC Name |
5-cyclobutyl-1H-pyrazole-4-sulfonyl chloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2O2S/c8-13(11,12)6-4-9-10-7(6)5-2-1-3-5/h4-5H,1-3H2,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWGNNENWKIFKJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C2=C(C=NN2)S(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.